Cas no 2227704-26-7 (rac-(1R,3R)-3-(1,3-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: rac-(1R,3R)-3-(1,3-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2227704-26-7
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 6603403
• PubChem ID: 165851299
• Update Time: 2025-06-26

rac-(1R,3R)-3-(1,3-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(1,3-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropan-1-amine
• 2227704-26-7
• EN300-1765642

• Inchi： 1S/C10H17N3/c1-6-7(5-13(4)12-6)8-9(11)10(8,2)3/h5,8-9H,11H2,1-4H3/t8-,9-/m1/s1
• InChI Key： PZVKFKKITNDJJW-RKDXNWHRSA-N
• SMILES： N[C@@H]1[C@@H](C2=CN(C)N=C2C)C1(C)C

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.8Ų

Additional information on rac-(1R,3R)-3-(1,3-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropan-1-amine

Racemic (1R,3R)-3-(1,3-Dimethyl-1H-Pyrazol-4-Yl)-2,2-Dimethylcyclopropan-1-Amine: A Comprehensive Overview

The compound rac-(1R,3R)-3-(1,3-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropan-1-amine, identified by the CAS registry number CAS No. 2227704-26-7, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of cyclopropane derivatives, which have gained considerable attention in recent years due to their unique electronic properties and structural rigidity. The molecule's structure incorporates a cyclopropane ring substituted with a pyrazole moiety and an amine group, making it a versatile scaffold for further functionalization and exploration in drug discovery.

The synthesis of rac-(1R,3R)-3-(1,3-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropan-1-amine involves a multi-step process that highlights the importance of stereochemistry in organic synthesis. Recent advancements in asymmetric catalysis have enabled the selective formation of the (1R,3R) diastereomer, which is crucial for its biological activity. The use of chiral auxiliaries and enantioselective reactions has been pivotal in achieving high enantiomeric excess (ee) during the synthesis process. These methods not only enhance the compound's purity but also pave the way for its application in chiral resolution studies.

The structural uniqueness of this compound lies in its cyclopropane ring system. The cyclopropane moiety introduces significant ring strain, which can be exploited to induce reactivity in various chemical transformations. Additionally, the presence of the pyrazole ring enhances the molecule's aromaticity and conjugation properties, making it an attractive candidate for use as a building block in medicinal chemistry. Recent studies have demonstrated that this compound exhibits promising pharmacokinetic profiles, including good bioavailability and metabolic stability.

In terms of biological activity, rac-(1R,3R)-3-(1,3-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropan-1-amine has shown potential as a modulator of several therapeutic targets. Preclinical studies suggest that it may act as an antagonist at certain G-protein coupled receptors (GPCRs), which are implicated in various disease states such as inflammation and neurodegenerative disorders. Furthermore, its ability to penetrate cellular membranes efficiently makes it a strong candidate for drug delivery systems targeting intracellular pathogens.

The application of computational chemistry tools has significantly advanced our understanding of this compound's interactions with biological systems. Molecular docking studies have revealed that the compound exhibits favorable binding affinities towards specific protein pockets, particularly those associated with kinase enzymes. These findings underscore its potential as a lead compound in anti-cancer drug development programs.

From an environmental perspective, the synthesis and handling of CAS No. 2227704-26-7 adhere to stringent safety protocols to minimize ecological impact. The compound's stability under standard storage conditions ensures safe handling during transportation and storage.

In conclusion, rac-(1R,3R)-3-(1,3-dimethyl-1H-pyrazol-4-Yl)-2,2-Dimethylcyclopropan-I-Amine, with its unique structural features and promising biological profile, represents a valuable asset in contemporary chemical research. Its versatility as a synthetic intermediate and potential therapeutic agent positions it at the forefront of innovative drug discovery efforts.